Cas no 103153-27-1 (Benzenemethanamine,4-(cyclohexyloxy)-a-methyl-)

Benzenemethanamine,4-(cyclohexyloxy)-a-methyl- structure
103153-27-1 structure
Product Name:Benzenemethanamine,4-(cyclohexyloxy)-a-methyl-
CAS No:103153-27-1
MF:C14H21NO
MW:219.322643995285
CID:152618
PubChem ID:59736
Update Time:2025-09-20

Benzenemethanamine,4-(cyclohexyloxy)-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,4-(cyclohexyloxy)-a-methyl-
    • 1-(4-cyclohexyloxyphenyl)ethanamine
    • 1-(4-Cyclohexyloxy-phenyl)-aethylamin
    • 1-(4-cyclohexyloxy-phenyl)-ethylamine
    • 1-[4-(cyclohexyloxy)phenyl]ethan-1-amine
    • AC1L1RUE
    • BRN 3268125
    • EN300-77086
    • LS-43314
    • CS-0275105
    • A1-05263
    • 1-(4-(Cyclohexyloxy)phenyl)ethan-1-amine
    • DTXSID40908218
    • AKOS000219945
    • p-(Cyclohexyloxy)-alpha-methylbenzylamine
    • 103153-27-1
    • BENZYLAMINE, p-(CYCLOHEXYLOXY)-alpha-METHYL-
    • Benzenemethanamine, 4-(cyclohexyloxy)-.alpha.-methyl-
    • Inchi: 1S/C14H21NO/c1-11(15)12-7-9-14(10-8-12)16-13-5-3-2-4-6-13/h7-11,13H,2-6,15H2,1H3
    • InChI Key: HHJBVFBJOXZBHX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(C)N)C1CCCCC1

Computed Properties

  • Exact Mass: 219.16243
  • Monoisotopic Mass: 219.162314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 3

Experimental Properties

  • Density: 1.028
  • Boiling Point: 340.2°Cat760mmHg
  • Flash Point: 155.4°C
  • Refractive Index: 1.541
  • PSA: 35.25
  • LogP: 4.11810

Benzenemethanamine,4-(cyclohexyloxy)-a-methyl- Pricemore >>

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